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Compound of Interest

Compound Name: Desmethyl Erlotinib-d4-1

Cat. No.: B15622674

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the proper handling, storage, and

utilization of Desmethyl Erlotinib-d4-1, a deuterated analog of the active metabolite of

Erlotinib. Adherence to these protocols is crucial for ensuring the integrity of the compound and

the reproducibility of experimental results.

Introduction
Desmethyl Erlotinib-d4-1 is the deuterium-labeled form of Desmethyl Erlotinib (also known as

OSI-420), which is a primary and pharmacologically active metabolite of Erlotinib.[1] Erlotinib is

a potent inhibitor of the epidermal growth factor receptor (EGFR) tyrosine kinase, a key target

in cancer therapy.[2] Due to its isotopic labeling, Desmethyl Erlotinib-d4-1 serves as an ideal

internal standard for quantitative bioanalytical assays, such as liquid chromatography-tandem

mass spectrometry (LC-MS/MS), used in pharmacokinetic and drug metabolism studies.[3][4]

Physicochemical Properties
A summary of the key physicochemical properties of Desmethyl Erlotinib-d4-1 is presented in

the table below.
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Property Value Source

Chemical Formula C₂₁H₁₇D₄N₃O₄ [5]

Molecular Weight 383.43 g/mol [5]

CAS Number 1216420-11-9 [4]

Appearance Crystalline solid [6]

Purity ≥98% [6]

Handling and Safety Precautions
While a specific Safety Data Sheet (SDS) for Desmethyl Erlotinib-d4-1 is not readily

available, the handling precautions for its non-deuterated analog, Desmethyl Erlotinib, and the

parent compound, Erlotinib, should be followed.

General Handling:

Handle in a well-ventilated area, preferably in a fume hood.

Avoid inhalation of dust, and contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.

Spill and Disposal:

In case of a spill, avoid generating dust. Moisten the spilled material with a suitable solvent

(e.g., ethanol) and carefully scoop it into a sealed container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Storage and Stability
Proper storage is critical to maintain the stability and integrity of Desmethyl Erlotinib-d4-1.
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Condition Duration Recommendation

Solid Form Long-term (≥ 4 years) Store at -20°C.[6]

Stock Solution Up to 6 months
Aliquot and store at -80°C.[1]

[7]

Up to 1 month
Aliquot and store at -20°C.[1]

[7]

Aqueous Solution Not recommended for > 1 day Prepare fresh for each use.[6]

Key Recommendations:

Avoid repeated freeze-thaw cycles of stock solutions.

Protect from light and moisture.

Experimental Protocols
Preparation of Stock Solutions
Desmethyl Erlotinib-d4-1 is soluble in various organic solvents. The choice of solvent will

depend on the specific experimental requirements.

Solvent Solubility

Dimethylformamide (DMF) 50 mg/mL

Dimethyl sulfoxide (DMSO) 25 mg/mL

Ethanol 0.25 mg/mL

Protocol for a 10 mM DMSO Stock Solution:

Accurately weigh the required amount of Desmethyl Erlotinib-d4-1 solid.

Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration.

Vortex or sonicate briefly to ensure complete dissolution.
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Aliquot the stock solution into smaller volumes in tightly sealed vials.

Store the aliquots at -20°C or -80°C.

Preparation of Working Solutions for In Vivo Studies
For in vivo experiments, Desmethyl Erlotinib-d4-1 needs to be formulated in a vehicle suitable

for administration to animals. Below are examples of commonly used formulations. It is

recommended to prepare these formulations fresh on the day of use.[1]

Formulation Vehicle Protocol

10% DMSO, 40% PEG300, 5% Tween-80, 45%

Saline

1. Start with a DMSO stock solution. 2.

Sequentially add PEG300, Tween-80, and

saline, mixing thoroughly after each addition.[7]

10% DMSO, 90% (20% SBE-β-CD in Saline)

1. Prepare a 20% solution of sulfobutylether-β-

cyclodextrin (SBE-β-CD) in saline. 2. Add the

DMSO stock solution to the SBE-β-CD solution

and mix well.[7]

Suspension in 0.5% CMC-Na

1. Prepare a 0.5% solution of sodium

carboxymethyl cellulose (CMC-Na) in deionized

water. 2. Add the solid Desmethyl Erlotinib-d4-1

to the CMC-Na solution and mix to form a

uniform suspension.[8]

Application as an Internal Standard in LC-MS/MS
Desmethyl Erlotinib-d4-1 is primarily used as an internal standard for the quantification of

Desmethyl Erlotinib in biological matrices.

Protocol Outline for Plasma Sample Analysis:

Sample Preparation:

Thaw plasma samples on ice.
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To a 100 µL aliquot of plasma, add a known amount of Desmethyl Erlotinib-d4-1 working

solution (e.g., 10 µL of a 100 ng/mL solution).

Perform protein precipitation by adding a sufficient volume of a cold organic solvent (e.g.,

acetonitrile or methanol).

Vortex vigorously and then centrifuge at high speed to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in a suitable mobile phase for injection.

LC-MS/MS Analysis:

Inject the reconstituted sample onto a suitable C18 analytical column.

Use a gradient elution with a mobile phase typically consisting of an aqueous component

(e.g., ammonium acetate or formic acid in water) and an organic component (e.g.,

acetonitrile or methanol).[3]

Set the mass spectrometer to monitor the specific precursor-to-product ion transitions for

both Desmethyl Erlotinib and Desmethyl Erlotinib-d4-1 in multiple reaction monitoring

(MRM) mode.
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Caption: Workflow for the use of Desmethyl Erlotinib-d4-1 as an internal standard.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15622674/docs?utm_src=pdf-body#application-notes-and-protocols-desmethyl-erlotinib-d4-1
https://www.diva-portal.org/smash/get/diva2:807205/FULLTEXT01.pdf
https://www.benchchem.com/product/b15622674/docs?utm_src=pdf-body#application-notes-and-protocols-desmethyl-erlotinib-d4-1
https://www.benchchem.com/product/b15622674/docs?utm_src=pdf-body-img#application-notes-and-protocols-desmethyl-erlotinib-d4-1
https://www.benchchem.com/product/b15622674/docs?utm_src=pdf-body#application-notes-and-protocols-desmethyl-erlotinib-d4-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Cytoplasm

Nucleus

EGFR

Ras

Activates

PI3K

Activates

Raf

MEK

ERK

Cell Proliferation,
Survival, Angiogenesis

Akt

Erlotinib
(Parent Compound)

Inhibits
(ATP-binding site)

Click to download full resolution via product page

Caption: Simplified EGFR signaling pathway inhibited by Erlotinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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